Cas no 1158745-61-9 (1-(tert-butoxy)carbonyl-3,3-dimethyl-2,3-dihydro-1H-indole-5-carboxylic acid)

• Product Name: 1-(tert-butoxy)carbonyl-3,3-dimethyl-2,3-dihydro-1H-indole-5-carboxylic acid
• CAS No: 1158745-61-9
• MF: C₁₆H₂₁NO₄
• MW: 291.34224486351
• CID: 6328923
• PubChem ID: 165899700
• Update Time: 2025-06-14

1-(tert-butoxy)carbonyl-3,3-dimethyl-2,3-dihydro-1H-indole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(tert-butoxy)carbonyl-3,3-dimethyl-2,3-dihydro-1H-indole-5-carboxylic acid
• 1-[(tert-butoxy)carbonyl]-3,3-dimethyl-2,3-dihydro-1H-indole-5-carboxylic acid
• EN300-12443291
• 1158745-61-9

• Inchi： 1S/C16H21NO4/c1-15(2,3)21-14(20)17-9-16(4,5)11-8-10(13(18)19)6-7-12(11)17/h6-8H,9H2,1-5H3,(H,18,19)
• InChI Key： VULDMQKCRNHRBW-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1C2C=CC(C(=O)O)=CC=2C(C)(C)C1)=O

Computed Properties

• Exact Mass: 291.14705815g/mol
• Monoisotopic Mass: 291.14705815g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 438
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 66.8Ų

Additional information on 1-(tert-butoxy)carbonyl-3,3-dimethyl-2,3-dihydro-1H-indole-5-carboxylic acid

Recent Advances in the Application of 1-(tert-butoxy)carbonyl-3,3-dimethyl-2,3-dihydro-1H-indole-5-carboxylic acid (CAS: 1158745-61-9) in Chemical Biology and Pharmaceutical Research

1-(tert-butoxy)carbonyl-3,3-dimethyl-2,3-dihydro-1H-indole-5-carboxylic acid (CAS: 1158745-61-9) has emerged as a key intermediate in the synthesis of biologically active compounds, particularly in the development of novel therapeutic agents. Recent studies have highlighted its utility in the construction of indole-based scaffolds, which are prevalent in many pharmacologically relevant molecules. This compound's unique structural features, including the tert-butoxycarbonyl (Boc) protecting group and the carboxylic acid functionality, make it a versatile building block for medicinal chemistry applications.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's effectiveness as a precursor in the synthesis of selective kinase inhibitors. Researchers utilized 1158745-61-9 to develop a series of indole-5-carboxamide derivatives that showed promising activity against specific cancer-related kinases. The Boc-protected intermediate allowed for efficient manipulation of the indole nitrogen, enabling the introduction of diverse substituents at this critical position. The resulting compounds exhibited improved pharmacokinetic properties compared to previous generations of inhibitors.

In the field of neurodegenerative disease research, a recent publication in ACS Chemical Neuroscience (2024) reported the use of 1-(tert-butoxy)carbonyl-3,3-dimethyl-2,3-dihydro-1H-indole-5-carboxylic acid in the development of small molecule modulators of protein aggregation. The compound served as a core structure for designing molecules that could interact with amyloidogenic proteins, potentially offering new therapeutic approaches for Alzheimer's disease. The dimethyl substitution at the 3-position was found to significantly enhance the metabolic stability of the resulting compounds.

From a synthetic chemistry perspective, advancements in the preparation of 1158745-61-9 have been reported in Organic Process Research & Development (2023). Researchers developed a more efficient, scalable synthesis route that improved the overall yield from 62% to 89% while reducing the number of purification steps. This process innovation is particularly significant given the growing demand for this intermediate in pharmaceutical development pipelines.

The compound has also found applications in the development of PROTACs (Proteolysis Targeting Chimeras), as described in a 2024 Nature Chemical Biology publication. The carboxylic acid functionality of 1-(tert-butoxy)carbonyl-3,3-dimethyl-2,3-dihydro-1H-indole-5-carboxylic acid was utilized to link E3 ligase ligands to target protein binders, creating novel degrader molecules with enhanced cellular permeability. The dimethyl substitution pattern was shown to reduce off-target effects by minimizing nonspecific protein interactions.

Recent patent activity (2023-2024) indicates growing commercial interest in this compound, with several pharmaceutical companies filing applications that incorporate 1158745-61-9 as a key intermediate. These patents cover diverse therapeutic areas including oncology, inflammation, and metabolic disorders, underscoring the broad utility of this chemical scaffold in drug discovery.

Looking forward, the unique properties of 1-(tert-butoxy)carbonyl-3,3-dimethyl-2,3-dihydro-1H-indole-5-carboxylic acid position it as a valuable tool for addressing current challenges in medicinal chemistry, particularly in the design of compounds with improved target selectivity and drug-like properties. Ongoing research is exploring its application in emerging areas such as targeted protein degradation and covalent inhibitor development, suggesting that its scientific and commercial importance will continue to grow in the coming years.